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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935

Technical Support Center: Calcium Bromide
Dihydrate

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe handling and storage of hygroscopic calcium bromide dihydrate in a
laboratory setting.

Frequently Asked Questions (FAQSs)
1. What is calcium bromide dihydrate and why is it considered hygroscopic?

Calcium bromide dihydrate (CaBrz-2H20) is a salt of calcium and hydrobromic acid.[1] It is
classified as hygroscopic because it readily attracts and absorbs moisture from the surrounding
atmosphere.[2][3][4] This property can lead to the material becoming clumpy or even dissolving
in the absorbed water (deliquescence) if not handled and stored correctly.[1][5]

2. What are the primary hazards associated with calcium bromide dihydrate in the lab?
The main hazards include:
» Eye Irritation: Causes severe eye irritation upon contact.[2][6]

o Skin Irritation: Can cause skin irritation, which may be more severe if the skin is wet or moist.

[2]
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» Ingestion: May lead to severe irritation of the digestive tract.[2]
 Inhalation: Inhaling the dust can cause respiratory tract irritation.[2]
Always consult the Safety Data Sheet (SDS) for complete safety information.
3. What are the ideal storage conditions for calcium bromide dihydrate?

To maintain its integrity and prevent moisture absorption, calcium bromide dihydrate should
be stored in a:

e Cool, dry, and well-ventilated area.[2][7]
 Tightly closed container to protect it from moisture.[2][5][8]

e Location away from incompatible substances such as strong acids and oxidizing agents.[2]

[3]

4. What personal protective equipment (PPE) should be worn when handling calcium bromide
dihydrate?

Appropriate PPE includes:

Eye Protection: Chemical safety goggles.[2][3]

Hand Protection: Protective gloves.[2][3]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[2][3]

Respiratory Protection: A NIOSH/MSHA-approved respirator should be used if dust exposure
is likely or ventilation is inadequate.[2]

Troubleshooting Guide

Issue 1: The calcium bromide dihydrate in the container has become a solid clump or
appears wet.
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e Cause: This is a clear indication of moisture absorption from the atmosphere due to improper
storage. The container may not have been sealed tightly, or it was opened frequently in a
humid environment.

e Solution:

o Drying: For some applications, the material can be dried. This can be done by gently
heating it in a laboratory oven. However, be aware that heating can alter the hydration
state of the compound, which may affect experimental calculations.[5]

o Prevention: Always ensure the container is sealed immediately and tightly after use. For
frequent use, consider transferring a smaller, working amount to a separate, smaller, and
tightly sealed container to minimize exposure of the main stock to air.[5] Storing the
container inside a desiccator can also be effective.

Issue 2: Inconsistent experimental results when using calcium bromide dihydrate.

e Cause: If the material has absorbed an unknown amount of water, the actual mass of
CaBr2-2H20 being weighed will be inaccurate, leading to errors in concentration calculations.

e Solution:

o Use a Glove Box: For highly sensitive experiments requiring anhydrous conditions, handle
and weigh the calcium bromide dihydrate inside a glove box with a controlled, low-
humidity atmosphere.[9]

o Quantify Water Content: If a glove box is unavailable, you may need to determine the
water content of your stock material before use. This can be done using techniques like
Karl Fischer titration.

o Fresh Stock: If the integrity of the material is in doubt, it is best to use a fresh, unopened
container of calcium bromide dihydrate.

Issue 3: Difficulty in dissolving the calcium bromide dihydrate.

o Cause: While calcium bromide dihydrate is highly soluble in water, large clumps will
dissolve more slowly than a fine powder.[7][10]
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e Solution:

o Break up Clumps: Carefully break up any large clumps with a clean, dry spatula or mortar

and pestle before adding it to the solvent.[5]

o Stirring and Gentle Heating: Use a magnetic stirrer to agitate the solution. Gentle heating

can also increase the rate of dissolution.

o Add Solid to Liquid: Always add the solid calcium bromide dihydrate to the solvent

gradually while stirring to prevent the formation of large, difficult-to-dissolve masses.

Data Presentation

Physical and Chemical Properties of Calcium Bromide Dihydrate

Property Value Reference
Molecular Formula CaBr2-2H20 [2]
Molecular Weight 235.93 g/mol [2]
Appearance White to off-white solid [2]

Odor Odorless [21[7]
Solubility in Water Highly soluble [2][10]

Melting Point

Decomposes at 760 °C

[2]

Density

3.35 g/cm?3

[2]

Solubility of Anhydrous Calcium Bromide in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL) Reference

0 125 [10][11]

20 143 [10][11]

100 312 [10][11]
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Experimental Protocols & Visualizations

Protocol: Preparing a Standard Aqueous Solution of Calcium Bromide Dihydrate

This protocol outlines the steps for accurately preparing a solution, minimizing error due to the
hygroscopic nature of the solid.

e Pre-Weighing Preparation:
o Ensure all glassware is clean and completely dry.
o If possible, perform weighing in a low-humidity environment or a glove box.

o Allow the container of calcium bromide dihydrate to come to room temperature before
opening to prevent condensation.

e Weighing:

o Quickly weigh the desired amount of calcium bromide dihydrate into a clean, dry beaker
or weighing boat.[5]

o Minimize the time the container is open to the atmosphere.[5]
o Immediately and tightly seal the stock container after removing the material.[5]
 Dissolution:

o Add the weighed solid to a volumetric flask containing approximately half of the final
desired volume of deionized water.

o Stir the mixture with a magnetic stirrer until the solid is completely dissolved. Gentle
heating can be applied if necessary.

¢ Final Dilution:

o Once the solid is fully dissolved and the solution has returned to room temperature, add
deionized water to the calibration mark on the volumetric flask.
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o Invert the flask several times to ensure the solution is homogeneous.

Workflow for Handling Hygroscopic Calcium Bromide Dihydrate

Start: Prepare to Weigh CaBr2-2H20

Is a low-humidity
environment available?

Weigh in Glove Box or Weigh Quickly in Ambient Lab
Low-Humidity Chamber Environment. Minimize Exposure Time.

Tightly Reseal Stock Container Immediately

Transfer Weighed Solid to Solvent

'

Stir Until Fully Dissolved

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision workflow for weighing hygroscopic calcium bromide dihydrate.
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Logical Relationship of Storage and Handling Best Practices

Proper Storage Safe Handling

Store in Cool, Dry Place Keep Container Tightly Sealed Store Away from Incompatibles Use Adequate Ventilation Wear Appropriate PPE
Lab Safety Ensured

Material Integrity Maintained

Accurate Experimental Results

Click to download full resolution via product page

Caption: Interrelation of storage and handling practices for optimal results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calcium Bromide - Cargo Handbook - the world's largest cargo transport guidelines
website [cargohandbook.com]

e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
3. fishersci.fi [fishersci.fi]

e 4. Calcium bromide | CAS#:7789-41-5 | Chemsrc [chemsrc.com]

e 5. tutorchase.com [tutorchase.com]

e 6. fishersci.com [fishersci.com]

e 7. Dihydrate Calcium Bromide-Twin International Co., Limited [chinabromides.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1591935?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591935?utm_src=pdf-custom-synthesis
https://www.cargohandbook.com/Calcium_Bromide
https://www.cargohandbook.com/Calcium_Bromide
https://pim-resources.coleparmer.com/sds/13493.pdf
https://www.fishersci.fi/store/msds?partNumber=10418020&productDescription=250GR+Calcium+bromide+dihydrate%2C+extra+pure%2C+SLR&countryCode=FI&language=en
https://www.chemsrc.com/en/cas/7789-41-5_749607.html
https://www.tutorchase.com/answers/igcse/chemistry/how-do-you-handle-hygroscopic-solutes-in-the-lab
https://www.fishersci.com/store/msds?partNumber=AC450632500&countryCode=US&language=en
https://www.chinabromides.com/product/CalciumBromide-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

8. cdhfinechemical.com [cdhfinechemical.com]

9. hepatochem.com [hepatochem.com]
e 10. calcium-bromide.com [calcium-bromide.com]
e 11. Calcium bromide - Wikipedia [en.wikipedia.org]
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calcium-bromide-dihydrate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.cdhfinechemical.com/images/product/msds/62_792007506_CalciumBromideHydrate-CASNO-71626-99-8-MSDS.pdf
https://hepatochem.com/handle-hygroscopic-salts/
https://calcium-bromide.com/cabr2-chemical-properties.html
https://en.wikipedia.org/wiki/Calcium_bromide
https://www.benchchem.com/product/b1591935#handling-and-storage-of-hygroscopic-calcium-bromide-dihydrate-in-the-lab
https://www.benchchem.com/product/b1591935#handling-and-storage-of-hygroscopic-calcium-bromide-dihydrate-in-the-lab
https://www.benchchem.com/product/b1591935#handling-and-storage-of-hygroscopic-calcium-bromide-dihydrate-in-the-lab
https://www.benchchem.com/product/b1591935#handling-and-storage-of-hygroscopic-calcium-bromide-dihydrate-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

